Cas no 2228878-51-9 (1-2-(6-chloro-5-methylpyridin-3-yl)ethylcyclopropan-1-amine)
1-2-(6-chloro-5-methylpyridin-3-yl)ethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(6-chloro-5-methylpyridin-3-yl)ethylcyclopropan-1-amine
- 2228878-51-9
- 1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine
- EN300-1993767
-
- Inchi: 1S/C11H15ClN2/c1-8-6-9(7-14-10(8)12)2-3-11(13)4-5-11/h6-7H,2-5,13H2,1H3
- InChI Key: VSNRVXGZPCUHHK-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=C(C=N1)CCC1(CC1)N
Computed Properties
- Exact Mass: 210.0923762g/mol
- Monoisotopic Mass: 210.0923762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.9Ų
1-2-(6-chloro-5-methylpyridin-3-yl)ethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1993767-0.05g |
1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine |
2228878-51-9 | 0.05g |
$1296.0 | 2023-09-16 | ||
| Enamine | EN300-1993767-0.1g |
1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine |
2228878-51-9 | 0.1g |
$1357.0 | 2023-09-16 | ||
| Enamine | EN300-1993767-0.25g |
1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine |
2228878-51-9 | 0.25g |
$1420.0 | 2023-09-16 | ||
| Enamine | EN300-1993767-0.5g |
1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine |
2228878-51-9 | 0.5g |
$1482.0 | 2023-09-16 | ||
| Enamine | EN300-1993767-1.0g |
1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine |
2228878-51-9 | 1g |
$1543.0 | 2023-05-31 | ||
| Enamine | EN300-1993767-2.5g |
1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine |
2228878-51-9 | 2.5g |
$3025.0 | 2023-09-16 | ||
| Enamine | EN300-1993767-5.0g |
1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine |
2228878-51-9 | 5g |
$4475.0 | 2023-05-31 | ||
| Enamine | EN300-1993767-10.0g |
1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine |
2228878-51-9 | 10g |
$6635.0 | 2023-05-31 | ||
| Enamine | EN300-1993767-1g |
1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine |
2228878-51-9 | 1g |
$1543.0 | 2023-09-16 | ||
| Enamine | EN300-1993767-5g |
1-[2-(6-chloro-5-methylpyridin-3-yl)ethyl]cyclopropan-1-amine |
2228878-51-9 | 5g |
$4475.0 | 2023-09-16 |
1-2-(6-chloro-5-methylpyridin-3-yl)ethylcyclopropan-1-amine Related Literature
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 1-2-(6-chloro-5-methylpyridin-3-yl)ethylcyclopropan-1-amine
Introduction to 1-(2-(6-Chloro-5-Methylpyridin-3-Yl)Ethyl)cyclopropanamine (CAS No. 2228878-51-9)
The compound 1-(2-(6-Chloro-5-Methylpyridin-3-Yl)Ethyl)cyclopropanamine, identified by the CAS registry number 2228878-51-9, is a synthetic organic compound with a unique structure that combines a cyclopropane ring with a substituted pyridine moiety. This compound has garnered attention in recent years due to its potential applications in pharmaceutical research and materials science. The molecule's structure, which includes a chloro-substituted pyridine ring and a cyclopropylamine group, makes it a subject of interest for researchers exploring novel chemical entities with specific biological or chemical properties.
The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production. The compound's structure is particularly notable for its cyclopropane ring, which introduces unique strain and reactivity into the molecule. This feature has been leveraged in studies exploring its potential as a building block for more complex molecular architectures.
In terms of pharmacological activity, 1-(2-(6-Chloro-5-Methylpyridin-3-Yl)Ethyl)cyclopropanamine has shown promise in preclinical models as a modulator of various biological pathways. For instance, recent studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, suggesting its potential as a lead compound for drug development. Additionally, its interaction with cellular receptors has been investigated, with findings indicating selective binding profiles that could be advantageous in therapeutic applications.
The compound's physical properties, such as its melting point, solubility, and stability under various conditions, have also been thoroughly characterized. These properties are critical for determining its suitability in different industrial or laboratory settings. For example, its high stability under thermal and oxidative conditions makes it a candidate for use in high-performance materials or as an intermediate in chemical manufacturing processes.
Recent research has also focused on the environmental fate and toxicity of CAS No. 2228878-51-9. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. Furthermore, ecotoxicological assessments indicate low toxicity to aquatic organisms, which aligns with current regulatory standards for chemical safety.
In conclusion, 1-(2-(6-Chloro-5-Methylpyridin-3-Yl)Ethyl)cyclopropanamine (CAS No. 2228878-51-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with favorable physical and biological properties, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.
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